Cas no 923945-95-3 (2-nitro-4-(trifluoromethyl)benzene-1-carbothioamide)

• Product Name: 2-nitro-4-(trifluoromethyl)benzene-1-carbothioamide
• CAS No: 923945-95-3
• MF: C₈H₅F₃N₂O₂S
• MW: 250.197710752487
• CID: 4323687
• PubChem ID: 57666806
• Update Time: 2025-04-24

2-nitro-4-(trifluoromethyl)benzene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioamide, 2-nitro-4-(trifluoromethyl)-
• 2-nitro-4-(trifluoromethyl)benzene-1-carbothioamide
• 2-nitro-4-(trifluoromethyl)benzenecarbothioamide
• EN300-1958677
• 923945-95-3
• 2-Nitro-4-trifluoromethyl-thiobenzamide
• DTXSID301237184
• SCHEMBL995599

• Inchi： 1S/C8H5F3N2O2S/c9-8(10,11)4-1-2-5(7(12)16)6(3-4)13(14)15/h1-3H,(H2,12,16)
• InChI Key： NDJBTJXFLWKJNM-UHFFFAOYSA-N
• SMILES： S=C(C1C=CC(C(F)(F)F)=CC=1[N+](=O)[O-])N

Computed Properties

• Exact Mass: 250.00238307Da
• Monoisotopic Mass: 250.00238307Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 104Ų